(7Z)-7-[(FURAN-2-YL)METHYLIDENE]-3-[3-(TRIFLUOROMETHYL)PHENYL]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE

• IUPAC Name: (7Z)-7-(furan-2-ylmethylidene)-3-[3-(trifluoromethyl)phenyl]-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C17H12F3N3O2S/c18-17(19,20)11-3-1-4-12(7-11)22-9-21-16-23(10-22)15(24)14(26-16)8-13-5-2-6-25-13/h1-8H,9-10H2/b14-8-
• InChI Key: PDGOERDSKDUVIH-ZSOIEALJSA-N
• Canonical SMILES: C1N=C2N(CN1C3=CC=CC(=C3)C(F)(F)F)C(=O)C(=CC4=CC=CO4)S2
• Isomeric SMILES: C1N=C2N(CN1C3=CC=CC(=C3)C(F)(F)F)C(=O)/C(=C/C4=CC=CO4)/S2
• Molecular Formula: C17H12F3N3O2S
• Molecular Weight: 379.4 g/mol

Description

The compound “(7Z)-7-[(FURAN-2-YL)METHYLIDENE]-3-[3-(TRIFLUOROMETHYL)PHENYL]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE” is a complex organic molecule featuring a thiazolo-triazine core structure. This compound is characterized by the presence of a furan ring, a trifluoromethyl-substituted phenyl group, and a methylene bridge. Such compounds are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including the formation of the thiazolo-triazine core, introduction of the furan ring, and the addition of the trifluoromethyl-phenyl group. Typical synthetic routes may include:

Formation of the Thiazolo-Triazine Core: This can be achieved through cyclization reactions involving appropriate precursors such as thioamides and hydrazines.

Introduction of the Furan Ring: The furan ring can be introduced via a condensation reaction with a suitable aldehyde or ketone.

Addition of the Trifluoromethyl-Phenyl Group: This step may involve a nucleophilic substitution reaction using a trifluoromethylated benzene derivative.

Industrial Production Methods

Industrial production of such complex molecules often involves optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the furan ring or the methylene bridge.

Reduction: Reduction reactions may target the carbonyl group in the thiazolo-triazine core.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the phenyl ring or the furan ring.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, organometallic reagents.

Major Products

The major products formed from these reactions will depend on the specific conditions and reagents used. For example, oxidation may yield furan-2-carboxylic acid derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, compounds with similar structures have been studied for their potential as enzyme inhibitors or receptor modulators. This compound may exhibit similar biological activities.

Medicine

Medicinal chemistry often explores such compounds for their potential therapeutic effects. They may be investigated for their anti-inflammatory, antimicrobial, or anticancer properties.

Industry

In the industrial sector, this compound could be used in the development of new materials or as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with biological targets. Potential molecular targets include enzymes, receptors, and nucleic acids. The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, or interference with DNA replication.

Comparison with Similar Compounds

Similar Compounds

(7Z)-7-[(FURAN-2-YL)METHYLIDENE]-3-PHENYL-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE: Lacks the trifluoromethyl group.

(7Z)-7-[(FURAN-2-YL)METHYLIDENE]-3-[3-METHYL)PHENYL]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE: Contains a methyl group instead of a trifluoromethyl group.

Uniqueness

The presence of the trifluoromethyl group in the compound provides unique electronic and steric properties, which can influence its reactivity and biological activity. This makes it distinct from other similar compounds and potentially more effective in certain applications.